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Compound of Interest

Compound Name: 2-Fluoro-1-iodo-3-methylbenzene

Cat. No.: B1343946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-1-iodo-3-methylbenzene
(IUPAC name), a halogenated aromatic compound with potential applications in organic
synthesis and drug discovery. This document details its chemical structure, physicochemical
properties, potential synthetic routes, and safety considerations.

Chemical Identity and Structure

2-Fluoro-1-iodo-3-methylbenzene is a substituted aromatic hydrocarbon. The presence of
three different substituents on the benzene ring (fluoro, iodo, and methyl groups) leads to
several possible isomers. This guide focuses specifically on the 2-fluoro, 1-iodo, 3-methyl
substitution pattern.

e IUPAC Name: 2-Fluoro-1-iodo-3-methylbenzene[1]
e Synonyms: 2-Fluoro-3-iodotoluene[1]

« CAS Number: 916420-21-8[1]

e Molecular Formula: C7HeFI[1]

e Molecular Weight: 236.02 g/mol [1]

e SMILES: CC1=C(C(=CC=C1)I)F[1]
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Chemical Structure:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Fluoro-1-iodo-3-methylbenzene | C7TH6FI | CID 24820537 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-1-iodo-3-
methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343946#iupac-name-and-structure-of-2-fluoro-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

